![molecular formula C5H9N B052561 3-Dimethylamino-1-propyne CAS No. 7223-38-3](/img/structure/B52561.png)
3-Dimethylamino-1-propyne
Overview
Description
Synthesis Analysis
3-Dimethylamino-1-propyne has been synthesized through various chemical reactions. One notable method involves the interaction with mitochondrial monoamine oxidase from bovine liver, resulting in a covalent adduct formation that inactivates the enzyme. This process highlights the compound's reactivity and potential for forming complex structures (Maycock et al., 1976). Additionally, bis(3-dimethylammonium-1-propyne)pentachlorobismuthate(III) synthesis and its crystal structure have been reported, demonstrating the compound's versatility in forming salts with metal ions (Masmoudi et al., 2011).
Molecular Structure Analysis
The molecular structure of this compound has been elucidated through X-ray crystallography and other analytical techniques. For instance, the synthesis and structure analysis of bis(3-dimethylammonium-1-propyne)pentachlorobismuthate(III) reveal detailed lattice parameters and molecular interactions within the crystal structure (Masmoudi et al., 2011).
Chemical Reactions and Properties
This compound undergoes various chemical reactions, demonstrating a wide range of chemical properties. It has been shown to form covalent adducts with mitochondrial monoamine oxidase, inactivating the enzyme and altering its spectral properties (Maycock et al., 1976). Additionally, its interaction with pentachlorobismuthate(III) ions leads to the formation of complex salts, indicating its ability to engage in diverse chemical reactions (Masmoudi et al., 2011).
Physical Properties Analysis
The physical properties of this compound, such as its crystalline structure, have been studied. The bis(3-dimethylammonium-1-propyne)pentachlorobismuthate(III) salt's crystallographic analysis provides insights into its physical characteristics, including lattice parameters and the overall three-dimensional network formed by interconnected chains (Masmoudi et al., 2011).
Chemical Properties Analysis
The chemical properties of this compound are highlighted by its reactivity and the formation of various compounds through chemical reactions. Its ability to irreversibly inactivate mitochondrial monoamine oxidase and form covalent adducts showcases its reactive nature and potential for further chemical studies (Maycock et al., 1976).
Scientific Research Applications
Biochemistry Applications :
- 3-Dimethylamino-1-propyne has been found to inactivate mitochondrial monoamine oxidase from bovine liver, resulting in spectral changes. This suggests its potential use in studying enzyme inhibition and reaction mechanisms in biochemistry (Maycock et al., 1976).
Materials Science and Surface Chemistry :
- The molecule has been investigated for its ability to selectively functionalize the Si(100) surface, which is important in materials science for creating specific surface properties. This could be useful in semiconductor technology and surface coatings (Nunzi et al., 2005).
- In a similar study, it was used to create micro and nanostructured Pd-containing polymers, and its interaction with Au(0) nanoparticles was analyzed, indicating potential applications in nanotechnology and materials science (Fratoddi et al., 2007).
Organic Chemistry and Catalysis :
- In organic chemistry, it has been used as a reagent for creating various compounds and has shown potential as a catalyst precursor for reactions like the Heck reaction. This indicates its importance in organic synthesis and catalytic processes (Consorti et al., 2003).
Pharmacological Research :
- It has been studied as a part of compounds with potential antidepressant activity. This suggests its relevance in medicinal chemistry for the development of new therapeutic agents (Clark et al., 1979).
Analytical Chemistry Applications :
- The molecule has been utilized in gas-phase sequencing, indicating its use in analytical methods for protein analysis and sequencing (Braunitzer & Huber, 1987).
Mechanism of Action
Target of Action
The primary target of 3-Dimethylamino-1-propyne is mitochondrial monoamine oxidase . This enzyme plays a crucial role in the metabolism of monoamines in the human body, including neurotransmitters such as dopamine, norepinephrine, and serotonin .
Mode of Action
This compound interacts with its target, mitochondrial monoamine oxidase, by inactivating it . The inactivation of this enzyme results in significant changes in the metabolism of monoamines, which can have various physiological effects .
Biochemical Pathways
The inactivation of mitochondrial monoamine oxidase by this compound affects the monoamine metabolic pathways . These pathways are responsible for the breakdown of monoamines, including several neurotransmitters. Disruption of these pathways can lead to changes in neurotransmitter levels, potentially affecting neural signaling .
Result of Action
The primary result of this compound’s action is the inactivation of mitochondrial monoamine oxidase . This inactivation leads to a disruption in the metabolism of monoamines, which can have various downstream effects depending on the specific monoamines affected and their roles in the body .
Safety and Hazards
3-Dimethylamino-1-propyne is classified as a flammable liquid (Category 2), and it can cause acute oral toxicity (Category 4), acute dermal toxicity (Category 3), skin corrosion (Category 1B), and serious eye damage (Category 1) . It is recommended to avoid heat, sparks, open flames, and hot surfaces, and to wear protective gloves, clothing, and eye/face protection when handling this chemical .
Future Directions
properties
IUPAC Name |
N,N-dimethylprop-2-yn-1-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9N/c1-4-5-6(2)3/h1H,5H2,2-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ILBIXZPOMJFOJP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CC#C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0064599 | |
Record name | 2-Propyn-1-amine, N,N-dimethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0064599 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
83.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Clear colorless liquid; [Sigma-Aldrich MSDS] | |
Record name | 3-Dimethylamino-1-propyne | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/19358 | |
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CAS RN |
7223-38-3 | |
Record name | N,N-Dimethylpropargylamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=7223-38-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Dimethylamino-1-propyne | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007223383 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Propyn-1-amine, N,N-dimethyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 2-Propyn-1-amine, N,N-dimethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0064599 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Dimethyl(prop-2-ynyl)amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.027.837 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 3-Dimethylamino-1-propyne | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/9GXD8EZV6L | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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